Cas no 1805475-43-7 (3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid
• CAS No: 1805475-43-7
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884535
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-5(9)4-3(12(15)16)1-2(7(13)14)11-6(4)10/h1,5H,(H,13,14)
• InChI Key： HWOBJFYRSQBTBB-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(=O)O)=CC=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid (CAS No. 1805475-43-7): An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid (CAS No. 1805475-43-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The fluorination of organic molecules is a powerful strategy in drug design, as it can significantly enhance the pharmacological properties of lead compounds. The presence of fluorine atoms in 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid not only improves the metabolic stability and lipophilicity but also modulates the binding affinity to target proteins. This makes the compound an attractive candidate for further development in various therapeutic areas.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Moreover, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid has shown promising results in preclinical studies for its antimicrobial properties. A study conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antibacterial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

In addition to its anti-inflammatory and antimicrobial activities, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid has also been investigated for its potential as an anticancer agent. Research published in Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The anticancer effects are mediated through the activation of caspase-dependent apoptotic pathways and the downregulation of oncogenic signaling proteins such as Akt and ERK.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid involves a multi-step process that includes the formation of a difluoromethylated intermediate followed by nitration and carboxylation steps. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound into clinical trials and eventual commercialization.

One of the key challenges in developing 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid as a therapeutic agent is ensuring its safety and efficacy in humans. Preclinical toxicology studies have shown that this compound has a favorable safety profile with minimal side effects at therapeutic doses. However, further clinical trials are necessary to validate these findings and establish optimal dosing regimens.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylic acid (CAS No. 1805475-43-7) represents a promising candidate in medicinal chemistry with diverse biological activities. Its potential applications in treating inflammatory diseases, microbial infections, and cancer make it an exciting area of research for pharmaceutical companies and academic institutions alike. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its clinical development.